N-[5-hydroxy-6-(hydroxymethyl)-2-octoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide

• IUPAC Name: N-[5-hydroxy-6-(hydroxymethyl)-2-octoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• InChI: InChI=1S/C22H41NO11/c1-3-4-5-6-7-8-9-31-21-15(23-12(2)26)20(17(28)14(11-25)32-21)34-22-19(30)18(29)16(27)13(10-24)33-22/h13-22,24-25,27-30H,3-11H2,1-2H3,(H,23,26)
• InChI Key: LAVIBJFXURBICK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1C(C(C(C(O1)CO)O)OC2C(C(C(C(O2)CO)O)O)O)NC(=O)C
• Molecular Formula: C22H41NO11
• Molecular Weight: 495.6 g/mol

Description

This compound, given its structure, likely belongs to a class of organic compounds known for their complex synthesis and diverse chemical properties. Its molecular makeup suggests it could be of interest in various scientific fields, including organic chemistry and material science, due to its potential for unique interactions and reactions.

Synthesis Analysis

The synthesis of such a complex molecule likely involves multiple steps, including the formation of its glycosidic bonds and the introduction of the acetamide group. Techniques similar to those used in the synthesis of hydroxamic acid-based inhibitors and acetamide derivatives, as seen in research on related compounds, might be applicable. For example, hydroxamic acids are synthesized through a reaction involving a metal-chelating hydroxamate group, which could be relevant for forming part of this compound's structure (Lee et al., 2005).

Molecular Structure Analysis

The molecular structure of such a compound would be expected to show a complex arrangement of atoms, with multiple hydroxyl groups indicating potential for hydrogen bonding and hydrophilic interactions. Techniques such as X-ray crystallography and molecular modeling, similar to those used in studying the oxidation product of related compounds, could provide detailed insights (Baranova et al., 2012).

Chemical Reactions and Properties

The compound's chemical reactions and properties would be influenced by its functional groups. The hydroxyl and acetamide groups suggest it could participate in hydrogen bonding and nucleophilic addition reactions. Its chemical stability and reactivity could be assessed through studies similar to those on acetamides and hydroxamic acids, which have been shown to possess a variety of biological activities and chemical functionalities (Dziuk et al., 2017).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and crystalline structure, would be key to understanding its behavior in different environments. These properties could be analyzed through experimental studies, drawing on methodologies used in the characterization of similar compounds (Zhou & Shu, 2002).